1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine

• IUPAC Name: (3-methoxyphenyl)-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C24H31N3O2/c1-19-7-3-4-11-23(19)26-15-13-25(14-16-26)21-9-6-12-27(18-21)24(28)20-8-5-10-22(17-20)29-2/h3-5,7-8,10-11,17,21H,6,9,12-16,18H2,1-2H3
• InChI Key: FLBFEEVAXJCWCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine, also known as MeOPP, is a chemical compound that belongs to the class of piperazine derivatives. MeOPP has been widely studied for its potential use as an antidepressant and anxiolytic agent.

Mechanism of Action

The exact mechanism of action of 1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine is not fully understood. However, it is believed that this compound acts as a serotonin receptor agonist and a dopamine receptor antagonist. These actions may contribute to the anxiolytic and antidepressant effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to affect several neurotransmitter systems, including the serotonin and dopamine systems. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in neuronal survival and plasticity. These effects may contribute to the anxiolytic and antidepressant effects of this compound.

Advantages and Limitations for Lab Experiments

1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have anxiolytic and antidepressant effects in animal models. However, there are also some limitations to using this compound in lab experiments. For example, the exact mechanism of action is not fully understood, and there is limited information available on the pharmacokinetics and pharmacodynamics of this compound.

Future Directions

There are several future directions for research on 1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine. One direction is to further investigate the mechanism of action of this compound. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in more detail. Additionally, it may be useful to investigate the potential use of this compound for other neurological disorders, such as schizophrenia and bipolar disorder. Finally, it may be useful to investigate the potential use of this compound in combination with other drugs for the treatment of anxiety and depression.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential use as an antidepressant and anxiolytic agent. It can be synthesized using a variety of methods and has been shown to have anxiolytic and antidepressant effects in animal models. However, the exact mechanism of action is not fully understood, and there is limited information available on the pharmacokinetics and pharmacodynamics of this compound. Further research is needed to fully understand the potential uses and limitations of this compound.

Synthesis Methods

1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine can be synthesized using a variety of methods, including the reaction of 1-(3-methoxybenzoyl)piperidine with 4-(2-methylphenyl)piperazine in the presence of a base. Another method involves the reaction of 1-(3-methoxybenzoyl)piperidine with 4-(2-methylphenyl)piperazine in the presence of a palladium catalyst. These methods have been reported to yield this compound in good to excellent yields.

Scientific Research Applications

1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine has been studied for its potential use as an antidepressant and anxiolytic agent. In one study, this compound was found to have anxiolytic effects in rats in the elevated plus maze test. Another study showed that this compound has antidepressant effects in mice in the forced swim test. These findings suggest that this compound may be a promising candidate for the treatment of anxiety and depression.